Cas no 470661-04-2 (2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI))
![2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) structure](https://www.kuujia.com/scimg/cas/470661-04-2x500.png)
470661-04-2 structure
Product name:2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI)
2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI)
- XSKYBQAEEJMMIB-UHFFFAOYSA-N
- 2-Isopropyl-2-azabicyclo[2.2.0]hex-5-en-3-one #
- 5-Isopropyl-5-azabicyclo(2.2.0)hex-2-ene-6-one
- 470661-04-2
-
- Inchi: InChI=1S/C8H11NO/c1-5(2)9-7-4-3-6(7)8(9)10/h3-7H,1-2H3
- InChI Key: XSKYBQAEEJMMIB-UHFFFAOYSA-N
- SMILES: CC(C)N1C2C=CC2C1=O
Computed Properties
- Exact Mass: 137.08400
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 20.31000
- LogP: 0.72950
2-Azabicyclo[2.2.0]hex-5-en-3-one,2-(1-methylethyl)-,(+)-(9CI) Related Literature
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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